2-[(4-Acetylphenyl)carbamoyl]benzoic acid

• IUPAC Name: 2-[(4-acetylphenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C16H13NO4/c1-10(18)11-6-8-12(9-7-11)17-15(19)13-4-2-3-5-14(13)16(20)21/h2-9H,1H3,(H,17,19)(H,20,21)
• InChI Key: GASBNSDQMPFNPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C16H13NO4
• Molecular Weight: 283.28 g/mol
• CAS RN: 19368-13-9

Description

2-[(4-Acetylphenyl)carbamoyl]benzoic acid , also known by its IUPAC name 2-[(3-acetylanilino)carbonyl]benzoic acid , is a chemical compound with the molecular formula C₁₆H₁₃NO₄ . It falls under the category of benzoic acid derivatives. The compound consists of a benzoic acid core with an acetylphenylcarbamoyl group attached to it .

Synthesis Analysis

The synthesis of this compound involves the reaction of benzoic acid with an acetylphenyl isocyanate. This reaction results in the formation of the carbamoyl group, which is then attached to the benzoic acid ring. Detailed synthetic pathways and conditions can be found in relevant literature .

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring (benzoic acid) with an acetylphenylcarbamoyl group attached at the para position. The carbamoyl group contains an amide linkage, connecting it to the benzene ring. The resonance-stabilized structure of the compound contributes to its stability .

Chemical Reactions Analysis

This compound can participate in various chemical reactions typical of benzoic acid derivatives. These include esterification, amidation, and substitution reactions. The benzylic position of the acetylphenylcarbamoyl group is particularly reactive, allowing for further functionalization .

Physical And Chemical Properties Analysis

• Melting Point : 189 - 191°C .
• InChI Code : 1S/C₁₆H₁₃NO₄/c1-10(18)11-5-4-6-12(9-11)17-15(19)13-7-2-3-8-14(13)16(20)21/h2-9H,1H₃,(H,17,19),(H,20,21) .

Scientific Research Applications

Wastewater Treatment

• Coagulation-Flocculation Process : Carbamoyl benzoic acids, including derivatives like 2-[(4-Acetylphenyl)carbamoyl]benzoic acid, have been investigated for their use in the coagulation-flocculation processes of wastewater treatment. These acids exhibit a potential to bind heavy metals like Pb2+, Cu2+, and Hg2+, suggesting their usefulness in removing hazardous materials from metal plating wastewater (Martinez-Quiroz et al., 2017).

Chemical Synthesis and Applications

• Formation of Novel Compounds : The synthesis of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from its derivatives has been reported. This process highlights the potential for creating new molecules with potential applications in various fields (Rodríguez et al., 2022).
• Liquid Crystal Properties : Certain derivatives of this compound have been synthesized and examined for their liquid crystal properties. This research indicates potential applications in materials science, particularly in the field of liquid crystal technology (Wei Ting et al., 2012).
• Antibacterial Evaluation : There has been research into synthesizing new derivatives of this compound for antibacterial applications. This suggests potential use in the development of new antibacterial agents (Al-Tufah et al., 2021).

Biochemical Research

• Cholinesterase Inhibitors : Research into proline-based carbamates, related to the family of compounds including this compound, has shown that they can act as cholinesterase inhibitors. This finding is significant for potential applications in treating neurological disorders such as Alzheimer's disease (Pizova et al., 2017).

Safety and Hazards

• Precautionary Statements : P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink, or smoke when using this product), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301 + P312 + P330 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth), P302 + P352 + P312 (IF ON SKIN: Wash with plenty of soap and water. Call a POISON CENTER or doctor/physician if you feel unwell), P363 (Wash contaminated clothing before reuse), P402 + P404 (Store in a dry place. Store in a closed container), P501 (Dispose of contents/container in accordance with local/regional/national/international regulations) .